Cas no 2168906-41-8 (1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one)
2168906-41-8 structure
Product Name:1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one
CAS No:2168906-41-8
MF:C8H11NO2S
MW:185.24344086647
CID:5879329
PubChem ID:165506570
Update Time:2024-01-01
1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one
- 2168906-41-8
- 1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one
- EN300-1269097
-
- Inchi: 1S/C8H11NO2S/c1-3-6(11)8-9-5(2)7(4-10)12-8/h10H,3-4H2,1-2H3
- InChI Key: BFSBWEKMXHVJDF-UHFFFAOYSA-N
- SMILES: S1C(C(CC)=O)=NC(C)=C1CO
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 78.4Ų
1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269097-0.05g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-0.1g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-0.25g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-0.5g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-1.0g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-2.5g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-5.0g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-10.0g |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1269097-50mg |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 50mg |
$612.0 | 2023-10-02 | ||
| Enamine | EN300-1269097-100mg |
1-[5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-yl]propan-1-one |
2168906-41-8 | 100mg |
$640.0 | 2023-10-02 |
1-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylpropan-1-one Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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